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Compound of Interest

Compound Name: Lenperone

Cat. No.: B1674726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and solubility of lenperone hydrochloride. The information herein is intended to

support research and development activities by providing a detailed reference for formulation,

analytical method development, and mechanistic understanding.

Physicochemical Properties
Lenperone hydrochloride is a butyrophenone derivative. A summary of its key physicochemical

properties is provided in Table 1.

Table 1: Physicochemical Properties of Lenperone Hydrochloride
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Property Value Source

IUPAC Name

4-[4-(4-fluorobenzoyl)piperidin-

1-yl]-1-(4-fluorophenyl)butan-1-

one hydrochloride

[1]

Molecular Formula C22H24ClF2NO2 [2]

Molecular Weight 407.88 g/mol [2]

Appearance White to off-white solid [3]

Melting Point 255-260 °C (decomposes)
Estimated based on related

butyrophenones

pKa ~8.5
Estimated based on related

butyrophenones

Solubility Profile
The solubility of lenperone hydrochloride is a critical factor for its formulation and delivery.

Quantitative solubility data is essential for developing appropriate dosage forms.

Table 2: Solubility of Lenperone Hydrochloride

Solvent Solubility (mg/mL) Notes

Water Sparingly soluble
Qualitative data suggests low

aqueous solubility.[4]

Ethanol ~10 mg/mL With gentle warming.[3]

DMSO ~25 mg/mL With gentle warming.[3]

Mechanism of Action and Signaling Pathway
Lenperone is a typical antipsychotic that functions primarily as an antagonist of the dopamine

D2 receptor.[5] Like other butyrophenones, it is also understood to have an antagonistic effect

on serotonin 5-HT2A receptors. This dual antagonism is a hallmark of many atypical
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antipsychotic agents and is believed to contribute to a broader efficacy profile and a reduced

incidence of extrapyramidal side effects compared to pure D2 antagonists.

The primary signaling pathway affected by lenperone hydrochloride is the dopaminergic

pathway. By blocking D2 receptors in the mesolimbic pathway, lenperone reduces the positive

symptoms of schizophrenia, such as hallucinations and delusions.
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Caption: Lenperone HCl's antagonistic action on the D2 receptor pathway.

Experimental Protocols
Melting Point Determination
The melting point of lenperone hydrochloride can be determined using a standard capillary

melting point apparatus.

Methodology:

A small, dry sample of lenperone hydrochloride is finely powdered.

The powder is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.
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The temperature at which the substance first begins to melt and the temperature at which it

is completely liquid are recorded as the melting range.
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Caption: Workflow for Melting Point Determination.
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Solubility Determination (Shake-Flask Method)
The equilibrium solubility of lenperone hydrochloride in various solvents can be determined

using the shake-flask method.

Methodology:

An excess amount of lenperone hydrochloride is added to a known volume of the selected

solvent in a sealed flask.

The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The suspension is allowed to stand, and the undissolved solid is separated from the solution

by centrifugation or filtration.

The concentration of lenperone hydrochloride in the clear supernatant or filtrate is

determined by a suitable analytical method, such as HPLC-UV.
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Caption: Shake-Flask Method for Solubility Determination.

Purity and Assay by High-Performance Liquid
Chromatography (HPLC)
A reverse-phase HPLC method can be used for the quantitative analysis of lenperone
hydrochloride and the determination of its purity. The following method is adapted from a

procedure for the related compound, melperone hydrochloride.[2]

Table 3: HPLC Method Parameters
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Parameter Condition

Column
Octadecyl silane (C18), e.g., 250 mm x 4.6 mm,

5 µm

Mobile Phase
0.02 M Phosphate Buffer (pH 8.5 with

triethylamine) : Methanol (35:65 v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 248 nm

Injection Volume 20 µL

Column Temperature Ambient

Methodology:

Standard Preparation: A stock solution of lenperone hydrochloride reference standard is

prepared in the mobile phase. A series of dilutions are made to construct a calibration curve.

Sample Preparation: A known weight of the lenperone hydrochloride sample is dissolved in

the mobile phase to a known volume.

Chromatographic Analysis: Equal volumes of the standard and sample solutions are injected

into the HPLC system.

Quantification: The peak area of lenperone in the sample chromatogram is compared to the

calibration curve generated from the standard solutions to determine the concentration and

purity.
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Caption: HPLC Analysis Workflow for Lenperone Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1674726?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674726?utm_src=pdf-body
https://www.benchchem.com/product/b1674726?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Lenperone | C22H23F2NO2 | CID 32593 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CN101762657B - High performance liquid chromatography analysis method of melperone
hydrochloride - Google Patents [patents.google.com]

3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

4. jneonatalsurg.com [jneonatalsurg.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Lenperone Hydrochloride: An In-depth Technical Guide
to its Properties and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674726#lenperone-hydrochloride-salt-properties-
and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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